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Compound Focus: 7-(4-Ethyl-1-methyloctyl)quinolin-8-ol

CAS No.: 73545-11-6

Cat. No.: S705995

Kelex 100: Key Physical and Chemical Properties

The table below summarizes the fundamental characteristics of Kelex 100, which are relevant to

understanding its handling challenges.

Property Specification

Chemical Name 7-(4-Ethyl-1-methyloctyl)quinolin-8-ol [1]
CAS Number 73545-11-6 [1] [2]

Appearance Very dark red/brown viscous liquid [1] [2]
Molecular Formula C20H20NO [1] [2]

Molecular Weight 299.45 g/mol [1] [2]

Boiling Point 250 °C [1] [2]

Density 1.005 £ 0.06 g/cm? (Predicted) [1] [2]
Storage Condition 2-8 °C [1]1[2]

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s705995?utm_src=pdf-body
https://www.smolecule.com/products/s705995?utm_src=pdf-interest
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0222462.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0222462.htm
https://www.alfa-industry.com/material-chemicals/chemical-reagents/cas-73545-11-6-kelex-100.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0222462.htm
https://www.alfa-industry.com/material-chemicals/chemical-reagents/cas-73545-11-6-kelex-100.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0222462.htm
https://www.alfa-industry.com/material-chemicals/chemical-reagents/cas-73545-11-6-kelex-100.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0222462.htm
https://www.alfa-industry.com/material-chemicals/chemical-reagents/cas-73545-11-6-kelex-100.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0222462.htm
https://www.alfa-industry.com/material-chemicals/chemical-reagents/cas-73545-11-6-kelex-100.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0222462.htm
https://www.alfa-industry.com/material-chemicals/chemical-reagents/cas-73545-11-6-kelex-100.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0222462.htm
https://www.alfa-industry.com/material-chemicals/chemical-reagents/cas-73545-11-6-kelex-100.html
https://www.smolecule.com/products/s705995?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

Potential Experimental Workflow for Handling Viscous
Liquids

Although a specific protocol for Kelex 100 is not available, the general principle for handling viscous liquids

in precise experimental procedures involves gentle warming and dilution. The following diagram illustrates a

potential workflow:

E‘Stan: Kelex 100 is a viscous liquid)

Avoid high temperatures that may degrade the reagent

Confirm solvent compatibility with your experiment

Click to download full resolution via product page

Frequently Asked Questions

e What is Kelex 100 used for in research? Kelex 100 is a solvent extraction reagent. Research
indicates its use in the extraction of metal ions, such as copper, from aqueous solutions [3].
¢ |Is Chelex 100 the same as Kelex 100? No, they are different products with distinct applications.
o Kelex 100 is used for metal ion extraction in hydrometallurgy [3].
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o Chelex 100 is a chelating resin used to bind metal ions and purify biological samples, such as
for DNA extraction in molecular biology [4] [5].

Advice for Further Searching

To find more detailed technical notes or troubleshooting guides, you could try the following:

e Consult Supplier Documentation: Check the websites of major chemical suppliers (e.g., Merck,
TCI, Alfa Aesar) for Safety Data Sheets (SDS) or technical bulletins, which sometimes include
handling recommendations.

¢ Refine Search Terms: Use more specific search queries such as "handling viscous Kelex 100",
"Kelex 100 solvent dilution", or "Kelex 100 technical note".

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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